Cas no 688793-17-1 (3-(2-methoxyethyl)-2-sulfanylidene-1H,2H,3H,4H-pyrido2,3-dpyrimidin-4-one)

• Product Name: 3-(2-methoxyethyl)-2-sulfanylidene-1H,2H,3H,4H-pyrido2,3-dpyrimidin-4-one
• CAS No: 688793-17-1
• MF: C₁₀H₁₁N₃O₂S
• MW: 237.278240442276
• CID: 5778629
• PubChem ID: 3244420
• Update Time: 2025-07-23

3-(2-methoxyethyl)-2-sulfanylidene-1H,2H,3H,4H-pyrido2,3-dpyrimidin-4-one Chemical and Physical Properties

Names and Identifiers

• F0919-6546
• CHEMBL1411451
• 688793-17-1
• MLS000094800
• SMR000030353
• HMS2377I06
• 3-(2-methoxyethyl)-2-thioxo-2,3-dihydropyrido[2,3-d]pyrimidin-4(1H)-one
• 2-mercapto-3-(2-methoxyethyl)pyrido[2,3-d]pyrimidin-4(3H)-one
• 3-(2-methoxyethyl)-2-sulfanylidene-1H-pyrido[2,3-d]pyrimidin-4-one
• AKOS001385507
• EU-0027432
• SR-01000143486
• SR-01000143486-1
• 3-(2-methoxyethyl)-2-sulfanyl-3H,4H-pyrido[2,3-d]pyrimidin-4-one
• Z235344611
• AKOS016898905
• 3-(2-methoxyethyl)-2-sulfanylidene-2H,3H,4H,8H-pyrido[2,3-d]pyrimidin-4-one
• EN300-26670
• 3-(2-methoxyethyl)-2-sulfanylidene-1H,2H,3H,4H-pyrido2,3-dpyrimidin-4-one

• Inchi： 1S/C10H11N3O2S/c1-15-6-5-13-9(14)7-3-2-4-11-8(7)12-10(13)16/h2-4H,5-6H2,1H3,(H,11,12,16)
• InChI Key： AOIBLZXGLOLRJQ-UHFFFAOYSA-N
• SMILES： S=C1NC2=C(C=CC=N2)C(N1CCOC)=O

Computed Properties

• Exact Mass: 237.05719778g/mol
• Monoisotopic Mass: 237.05719778g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 298
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 86.6Ų

Additional information on 3-(2-methoxyethyl)-2-sulfanylidene-1H,2H,3H,4H-pyrido2,3-dpyrimidin-4-one

Introduction to 3-(2-methoxyethyl)-2-sulfanylidene-1H,2H,3H,4H-pyrido2,3-dpyrimidin-4-one (CAS No. 688793-17-1) and Its Emerging Applications in Chemical Biology

3-(2-methoxyethyl)-2-sulfanylidene-1H,2H,3H,4H-pyrido2,3-dpyrimidin-4-one, identified by the CAS number 688793-17-1, is a structurally complex heterocyclic compound that has garnered significant attention in the field of chemical biology due to its unique pharmacophoric features. This compound belongs to the pyrido-pyrimidine class of scaffolds, which are well-documented for their diverse biological activities and potential therapeutic applications. The presence of a sulfanylidene moiety and an ethyl-OCH₃ side chain introduces distinct electronic and steric properties, making it a promising candidate for further exploration in drug discovery and molecular recognition.

The molecular framework of 3-(2-methoxyethyl)-2-sulfanylidene-1H,2H,3H,4H-pyrido2,3-dpyrimidin-4-one encompasses a fused pyridopyrimidine core, which is a privileged structure in medicinal chemistry. Pyrido-pyrimidines have been extensively studied for their roles as kinase inhibitors, DNA intercalators, and modulators of various cellular signaling pathways. The specific substitution pattern at the 2-position with a sulfanylidene group enhances the compound's ability to interact with biological targets through both hydrogen bonding and dipole-dipole interactions. This feature is particularly relevant in the development of small-molecule inhibitors targeting protein-protein interactions or enzyme active sites.

Recent advancements in computational chemistry and structure-based drug design have highlighted the importance of optimizing the physicochemical properties of heterocyclic compounds like 3-(2-methoxyethyl)-2-sulfanylidene-1H,2H,3H,4H-pyrido2,3-dpyrimidin-4-one. The ethyl-OCH₃ side chain not only contributes to the overall solubility and bioavailability but also influences the conformational flexibility of the molecule. Such structural features are critical for achieving high affinity and selectivity toward biological targets. High-throughput screening (HTS) campaigns and virtual screening approaches have been employed to identify derivatives of this compound with enhanced pharmacological profiles.

In vitro studies have demonstrated that derivatives of pyrido-pyrimidines exhibit inhibitory activity against various kinases involved in cancer progression. For instance, modifications at the 4-position of the pyrimidine ring can modulate binding affinity to tyrosine kinases such as EGFR (epidermal growth factor receptor) and ALK (anaplastic lymphoma kinase). The sulfanylidene moiety has been shown to serve as a critical pharmacophore for disrupting aberrant signaling pathways in oncogenic contexts. Furthermore, the methoxyethyl group at the 3-position enhances metabolic stability while maintaining favorable pharmacokinetic properties.

The synthesis of 3-(2-methoxyethyl)-2-sulfanylidene-1H,2H,3H,4H-pyrido2,3-dpyrimidin-4-one involves multi-step organic transformations that require precise control over reaction conditions to ensure high yield and purity. Modern synthetic methodologies, including transition-metal-catalyzed cross-coupling reactions and palladium-mediated coupling techniques, have streamlined the preparation of complex heterocyclic systems. These advances have enabled chemists to explore novel derivatives with tailored biological activities.

Biological evaluation of CAS No. 688793-17-1 has revealed promising results in preclinical models of inflammation and autoimmune disorders. The compound's ability to modulate inflammatory cytokine production suggests its potential as an immunomodulatory agent. Additionally, its interaction with DNA repair enzymes has been investigated in the context of chemoprevention strategies against oxidative stress-induced cellular damage. The unique combination of structural features makes it an attractive scaffold for developing next-generation therapeutics.

The role of computational modeling in understanding the binding mechanisms of 3-(2-methoxyethyl)-2-sulfanylidene-1H,2H,3H,4H-pyrido2,3-dpyrimidin-4-one cannot be overstated. Molecular dynamics simulations and quantum mechanical calculations have provided insights into how this compound interacts with target proteins at an atomic level. These studies have guided medicinal chemists in designing analogs with improved binding affinities and reduced off-target effects. The integration of machine learning algorithms has further accelerated the process by predicting optimal substituents for enhancing drug-like properties.

Future directions in research on this compound include exploring its potential as a prodrug or scaffold for covalent inhibitors. Prodrug strategies can enhance bioavailability while minimizing toxicity by releasing active metabolites in vivo. Covalent inhibitors offer sustained binding to target enzymes by forming irreversible bonds, which can be particularly beneficial in treating resistant cancers or chronic infections. Additionally, nanotechnology-based delivery systems are being investigated to improve targeted delivery and reduce systemic side effects.

The versatility of CAS No. 688793-17-1 as a chemical probe has also opened avenues for mechanistic studies in chemical biology research. Its ability to modulate protein function without altering overall cellular homeostasis makes it an invaluable tool for dissecting signaling networks. Researchers are leveraging this compound to uncover novel interactions between key regulatory proteins and their downstream effectors.

In conclusion,3-(2-methoxyethyl)-2-sulfanylidene-1H,2H,3H,4H-pyrido2,3-dpyrimidin-4-one represents a structurally intriguing compound with significant potential in pharmaceutical development and chemical biology research. Its unique pharmacophoric features combined with recent advances in synthetic chemistry and computational modeling position it as a cornerstone molecule for exploring new therapeutic modalities against various diseases.